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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546

Researchers, scientists, and drug development professionals handling 2-
Hydroxycinnamaldehyde must adhere to strict safety and disposal protocols to ensure a safe
laboratory environment and compliance with regulations. This guide provides essential, step-
by-step procedures for the proper disposal of this compound, minimizing risks and
environmental impact.

Key Safety and Handling Information

2-Hydroxycinnamaldehyde is a compound that requires careful handling due to its potential
hazards. It is known to cause skin and serious eye irritation.[1][2][3] Therefore, appropriate
personal protective equipment (PPE), including gloves and eye protection, should be worn at
all times when working with this chemical.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Hydroxycinnamaldehyde.
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Property Value Source
Molecular Formula CoHs02
Molecular Weight 148.16 g/mol
Light yellow to Yellow to
Appearance
Orange powder/crystal
Melting Point 126 - 132 °C
Purity (HPLC) >98.0%

Storage Temperature

Room temperature (cool, dark
place <15°C recommended) or
-20°C to -80°C for solutions

GHS Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye

irritation

Experimental Protocols: Proper Disposal

Procedures

The proper disposal of 2-Hydroxycinnamaldehyde, as with any laboratory chemical, is a

critical aspect of laboratory safety and environmental responsibility. The following step-by-step

procedure should be followed.

Step 1: Waste Identification and Segregation

e Solid Waste: Collect un-used or contaminated solid 2-Hydroxycinnamaldehyde in a

designated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing 2-Hydroxycinnamaldehyde should be collected in a

separate, compatible, and clearly labeled liquid hazardous waste container.

o Contaminated Materials: Any materials such as gloves, weighing paper, or pipette tips that

come into contact with 2-Hydroxycinnamaldehyde should be considered contaminated and

disposed of in the solid hazardous waste container.
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Step 2: Container Management

o Ensure all waste containers are in good condition, compatible with the chemical, and have a
securely fitting lid.

o Label all containers clearly with "Hazardous Waste" and the full chemical name: "2-
Hydroxycinnamaldehyde".

o Keep waste containers closed except when adding waste.
Step 3: Storage of Waste

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

e Secondary containment should be used for liquid waste containers to prevent spills.
Step 4: Disposal

e The disposal of 2-Hydroxycinnamaldehyde waste must be handled by a licensed chemical
waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

» Follow your institution's specific procedures for arranging a hazardous waste pickup. This
typically involves completing a waste manifest form.

e For empty containers, triple rinse with a suitable solvent (e.g., ethanol or acetone). The first
rinseate must be collected and disposed of as hazardous liquid waste. Subsequent rinses
may be managed according to institutional guidelines. Puncture the container to prevent
reuse.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Hydroxycinnamaldehyde.
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Caption: Workflow for the proper disposal of 2-Hydroxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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